Cas no 23937-99-7 (2-Thiazolamine,N-[(3,4-dimethoxyphenyl)methyl]-4-phenyl-)

• Product Name: 2-Thiazolamine,N-[(3,4-dimethoxyphenyl)methyl]-4-phenyl-
• CAS No: 23937-99-7
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 284217
• PubChem ID: 212125
• Update Time: 2025-04-19

2-Thiazolamine,N-[(3,4-dimethoxyphenyl)methyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,N-[(3,4-dimethoxyphenyl)methyl]-4-phenyl-
• N-(2,4-dimethoxybenzyl)thiazol-2-amine
• N-(3,4-Dimethoxybenzyl)-4-phenyl-1,3-thiazol-2-amine
• 23937-99-7
• 4-Phenyl-2-(veratrylamino)thiazole
• AKOS008872053
• N-[(3, 4-dimethoxyphenyl)methyl]-4-phenyl-1, 3-thiazol-2-amine
• BRN 1148676
• N-[(3,4-Dimethoxyphenyl)methyl]-4-phenyl-1,3-thiazol-2(3H)-imine
• DTXSID00946757
• N-[(3,4-dimethoxyphenyl)methyl]-4-phenyl-1,3-thiazol-2-amine
• Thiazole, 2-(3,4-dimethoxybenzylamino)-4-phenyl-
• 2-(3,4-Dimethoxybenzylamino)-4-phenylthiazole

• Inchi： 1S/C18H18N2O2S/c1-21-16-9-8-13(10-17(16)22-2)11-19-18-20-15(12-23-18)14-6-4-3-5-7-14/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key： RBDRAOIFMHMOIX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1NCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 326.10904
• Monoisotopic Mass: 326.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 43.38